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Abstract

This technical guide provides a comprehensive overview of 3,5-Dibromo-2-methylphenol, a
halogenated aromatic compound with significance as a versatile intermediate in organic
synthesis. While the specific historical discovery of this compound is not extensively
documented, its existence and utility are understood within the broader context of research into
brominated phenolic compounds.[1] This guide details a probable synthetic pathway, outlines
its known and predicted physicochemical properties, and explores its current and potential
applications in medicinal chemistry and materials science. The information presented herein is
intended to serve as a valuable resource for researchers utilizing this and similar building
blocks in their synthetic endeavors.

Introduction and Historical Context
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Brominated phenolic compounds (BPCs) represent a significant class of chemicals utilized as
intermediates in the synthesis of a wide array of products, including pharmaceuticals,
agrochemicals, and flame retardants.[1] The study of BPCs has largely concentrated on their
synthesis, reactivity, and biological activities. The high reactivity of the phenolic ring towards
electrophilic substitution, such as bromination, makes a diverse range of brominated phenols
readily accessible.

While a precise date or seminal publication marking the "discovery" of 3,5-Dibromo-2-
methylphenol is not readily apparent in the historical literature, its synthesis and
characterization are a logical extension of the systematic investigation of halogenated phenols
that began in the 19th and early 20th centuries. Early work by chemists such as Zincke and
Vogt laid the groundwork for understanding the bromination of cresols (methylphenols).[2] The
synthesis of 3,5-Dibromo-2-methylphenol can be inferred from these foundational studies on
the direct bromination of phenolic compounds. Today, it is recognized as a commercially
available chemical building block, albeit one primarily used in specialized research and
development settings.[3]

Synthesis of 3,5-Dibromo-2-methylphenol

The primary route for the synthesis of 3,5-Dibromo-2-methylphenol is the direct electrophilic
bromination of 2-methylphenol (o-cresol). The hydroxyl and methyl groups on the aromatic ring
are ortho, para-directing. Due to steric hindrance from the methyl group at the 2-position and
the hydroxyl group at the 1-position, the bromine atoms are directed to the available ortho and
para positions, resulting in the 3,5-dibromo substitution pattern.

General Reaction Scheme

Reactants
Solvent
2-Methylphenol |
(o-cresol)
Product
Bromine (Br2) > + ——» 3,5-Dibromo-2-methylphenol
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Caption: General reaction for the synthesis of 3,5-Dibromo-2-methylphenol.

Detailed Experimental Protocol

The following protocol is a representative, field-proven method adapted from established
procedures for the bromination of similar phenolic compounds.[4][5]

Materials:

2-Methylphenol (o-cresol)

e Liquid Bromine (Br2)

e Carbon Tetrachloride (CCls) or Dichloromethane (CH2Clz2)

e Sodium Bicarbonate (NaHCOs) solution (10%)

e Anhydrous Sodium Sulfate (NazS0a)

» Reaction flask, dropping funnel, condenser, and magnetic stirrer

« Rotary evaporator

Procedure:

» Dissolution: In a reaction flask equipped with a magnetic stirrer and a dropping funnel,
dissolve 1 mole of 2-methylphenol in a suitable solvent such as carbon tetrachloride or
dichloromethane.

e Cooling: Cool the solution to 0-5 °C using an ice bath.

e Bromine Addition: Slowly add 2.2 moles of liquid bromine dissolved in the same solvent to
the stirred solution via the dropping funnel. The addition should be controlled to maintain the
reaction temperature below 10 °C. Hydrogen bromide gas will be evolved during the
addition.
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» Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours, or until TLC or GC-MS analysis indicates the

consumption of the starting material.
o Work-up:

Quench the reaction by carefully adding a 10% aqueous solution of sodium bicarbonate to

[e]

neutralize the evolved HBr and any unreacted bromine.

Transfer the mixture to a separatory funnel and separate the organic layer.

[e]

o

Wash the organic layer sequentially with 10% sodium bicarbonate solution and water.

[¢]

Dry the organic layer over anhydrous sodium sulfate.
 Purification:

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

o The crude product can be further purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

o Low Temperature: The bromination of phenols is a highly exothermic and rapid reaction.
Conducting the reaction at low temperatures helps to control the reaction rate and minimize
the formation of polybrominated byproducts.

e Solvent: An inert solvent like carbon tetrachloride or dichloromethane is used to dissolve the
reactants and facilitate a homogenous reaction.

» Stoichiometry: A slight excess of bromine is often used to ensure complete conversion of the
starting material.

» Neutralization: The sodium bicarbonate wash is crucial to remove acidic byproducts (HBr)
which can interfere with the isolation and purification of the final product.
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Physicochemical and Spectroscopic Data

While a comprehensive, experimentally verified dataset for 3,5-Dibromo-2-methylphenol is
not extensively published, data can be compiled from chemical databases and predicted
through spectroscopic principles.

Physical Properties

Property Value Source
Molecular Formula C7HeBr20 PubChem][6]
Molecular Weight 265.93 g/mol PubChem([7]
CAS Number 14122-00-0 Sigma-Aldrich[3]
Predicted XlogP 3.3 PubChem][6]
Monoisotopic Mass 263.87854 Da PubChem|[6]

Spectroscopic Characterization

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3,5-
Dibromo-2-methylphenol.

e Mass Spectrometry (MS): GC-MS is a powerful technique for analyzing volatile compounds
like 3,5-Dibromo-2-methylphenol.[1] The mass spectrum would be expected to show a
characteristic isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M, M+2,
and M+4 peaks). Predicted collision cross-section data is available.[6]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would be expected to show a singlet for the methyl
protons, a broad singlet for the hydroxyl proton, and two singlets or a pair of doublets in
the aromatic region for the two aromatic protons.

o 13C NMR: The carbon NMR spectrum would provide information on the number of unique
carbon environments in the molecule.
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« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a broad absorption
band in the region of 3200-3600 cm~1 corresponding to the O-H stretching of the phenolic
hydroxyl group, as well as characteristic absorptions for C-H and C=C bonds in the aromatic
ring, and C-Br bonds.

Applications in Research and Drug Development

3,5-Dibromo-2-methylphenol primarily serves as a versatile building block in organic
synthesis.[1] Its utility stems from the presence of multiple reactive sites: the phenolic hydroxyl
group, the aromatic ring which can undergo further substitution, and the bromo-substituents
which can participate in cross-coupling reactions.

Intermediate in the Synthesis of Bioactive Molecules

Derivatives of dibromomethylphenols have been utilized as starting materials for the synthesis
of chalcones and N-acetyl pyrazolines, which have been investigated for their potential
antimicrobial activities.[1] The phenolic hydroxyl group can be readily converted into ethers and
esters, allowing for the introduction of a wide variety of functional groups to create advanced
derivatives.[1]

Functionalization Reactions Derivative Classes

Cross-Coupling Reactions} .
( (e.g., Suzuki, Heck) ) e Cei ot

G,5-Dibromo-2-methylpheno| >‘ Esterification } >{ Esters '

(Williamson Ether Synthesis}

Click to download full resolution via product page

Caption: Synthetic utility of 3,5-Dibromo-2-methylphenol.
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Precursor for Advanced Materials

While specific examples for 3,5-Dibromo-2-methylphenol are limited, related brominated
phenols are used in the synthesis of polymers and other functional materials. The bromine
atoms can serve as reactive handles for polymerization reactions or for grafting onto other
polymer backbones.

Safety and Handling

As with all halogenated phenols, 3,5-Dibromo-2-methylphenol should be handled with
appropriate safety precautions. It is expected to be an irritant to the skin, eyes, and respiratory
system.[7] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. All work should be conducted in
a well-ventilated fume hood.

Conclusion

3,5-Dibromo-2-methylphenol is a valuable, albeit specialized, chemical intermediate. While its
history is intertwined with the broader exploration of brominated phenols, its utility in modern
organic synthesis is clear. This guide has provided a plausible and detailed synthetic protocol,
a compilation of its physicochemical properties, and an overview of its potential applications.
For researchers in drug discovery and materials science, 3,5-Dibromo-2-methylphenol
represents a versatile building block for the construction of complex molecular architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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